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Compound of Interest

Compound Name: Dacinostat

Cat. No.: B1684143

Dacinostat is a potent histone deacetylase (HDAC) inhibitor that requires stringent safety
protocols to protect laboratory personnel from potential hazards.[1][2][3] This guide provides
essential, step-by-step procedures for the safe handling, use, and disposal of Dacinostat,
ensuring a secure research environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Dacinostat is classified as a hazardous substance with multiple health risks. It is harmful if
swallowed, inhaled, or comes into contact with skin.[4] It is also known to cause serious eye
and skin irritation and is suspected of causing reproductive harm.[4] Therefore, strict adherence
to PPE protocols is mandatory.

Summary of Hazards:
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Hazard Statement Description GHS Classification

) ) Acute Toxicity, Oral (Category
Harmful if swallowed, in
H302 + H312 + H332 ) ] o 4), Dermal (Category 4),
contact with skin or if inhaled. _
Inhalation (Category 4)

H315 Causes skin irritation. Skin Irritation (Category 2)

H319 Causes serious eye irritation. Eye Irritation (Category 2A)

] Specific target organ toxicity —
May cause respiratory _
H335 T single exposure (Category 3),
irritation. )
Respiratory system

H361 Suspected of damaging fertility = Reproductive toxicity
or the unborn child. (Category 2)

Recommended Personal Protective Equipment (PPE):
To mitigate the risks associated with Dacinostat, the following PPE is required:

o Gloves: Two pairs of chemotherapy-rated nitrile gloves should be worn at all times.[5] The
outer glove should be removed immediately after handling the compound.

o Eye Protection: Chemical splash goggles and a face shield are necessary to protect against
splashes and aerosols.[4][6]

o Lab Coat: An impervious, disposable gown with long sleeves and tight-fitting cuffs is
required.[5][7]

» Respiratory Protection: All handling of powdered Dacinostat must be performed in a certified
chemical fume hood or a biological safety cabinet to prevent inhalation.[6][8] If this is not
possible, a NIOSH-approved respirator is mandatory.[6]

Operational Plan: From Receipt to Disposal

A systematic workflow is crucial for the safe handling of Dacinostat.

1. Receiving and Storage:
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Upon receipt, inspect the package for any signs of damage or leakage while wearing a single
pair of nitrile gloves.[7]

If the primary container is intact, decontaminate the exterior surface.

Store Dacinostat in a clearly labeled, sealed container in a designated, secure, and well-
ventilated area, away from incompatible materials. Follow the supplier's recommendations
for storage temperature, which is typically -20°C.

. Preparation of Solutions:

All manipulations, including weighing and reconstitution, must be conducted within a
chemical fume hood or biological safety cabinet to minimize aerosolization.[6][7]

Cover the work surface with a disposable, absorbent, plastic-backed pad.[7]
To prepare a stock solution, carefully weigh the required amount of Dacinostat powder.

Slowly add the recommended solvent (typically DMSO) to the powder to avoid generating
dust.[2][6][9] Ensure complete dissolution by vortexing or sonicating as needed.[6]

. Experimental Use:
When handling solutions of Dacinostat, always wear the full recommended PPE.

Use a closed system transfer device (CSTD) when possible to minimize the risk of exposure
during transfer.[5]

Avoid eating, drinking, or smoking in the laboratory area where Dacinostat is handled.[4]
Emergency Procedures
In the event of an exposure or spill, immediate action is critical.

» Skin Contact: Immediately remove contaminated clothing and rinse the affected skin with
copious amounts of water for at least 15 minutes. Seek medical attention.[4]
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o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[4]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek
immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

o Spill Cleanup:

o

Evacuate and secure the area.
o Don the full recommended PPE, including respiratory protection.

o For liquid spills, cover with an absorbent material. For powder spills, gently cover with a
damp absorbent pad to avoid creating dust.[7]

o Carefully collect the absorbed material and any contaminated debris into a labeled, sealed
container for hazardous waste disposal.

o Decontaminate the spill area with a suitable cleaning agent, followed by a thorough rinse
with water.

Disposal Plan

All Dacinostat waste is considered hazardous and must be disposed of according to
institutional and local regulations.

e Solid Waste: All contaminated consumables, including gloves, gowns, pipette tips, and empty
vials, must be collected in a clearly labeled, leak-proof, and puncture-resistant hazardous
waste container.[6][10]

 Liquid Waste: Unused Dacinostat solutions and contaminated solvents must be collected in
a separate, labeled, and sealed hazardous waste container.[6][10] Do not pour Dacinostat
waste down the drain.[6]
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* Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) department
for the collection and disposal of hazardous waste containers.[6][10]
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Caption: Workflow for the safe handling of Dacinostat from receipt to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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